1-[(2-Chlorophenyl)(phenyl)methyl]piperazine
Overview
Description
1-(2-Chlorophenyl)(phenyl)methyl]piperazine (1-CPMP) is a synthetic compound that has been studied for its potential applications in the scientific research field. It is a member of the piperazine family, a group of compounds that are known for their ability to interact with biological systems in various ways.
Scientific Research Applications
Antitumor Activity
1-[(2-Chlorophenyl)(phenyl)methyl]piperazine and its derivatives have been studied for their potential anticancer activities. A series of 1,2,4-triazine derivatives bearing piperazine amide moiety showed promising antiproliferative agents against breast cancer cells, exhibiting better effectiveness compared to the anticancer drug cisplatin (Yurttaş, Demirayak, Ilgın, & Atlı, 2014). Additionally, piperazine-based tertiary amino alcohols and their dihydrochlorides have been synthesized and shown to affect tumor DNA methylation processes in vitro (Hakobyan et al., 2020).
Antibacterial and Antifungal Activities
Azole-containing piperazine derivatives have demonstrated significant antibacterial and antifungal activities in vitro, comparable to standard drugs like chloramphenicol and fluconazole (Gan, Fang, & Zhou, 2010). Another study synthesized piperazine-1-yl-aroylamino/1-arylsulphonamido/-4-arylidene-2-(4-methoxyphenyl)-5-oxo-imidazolines, showing moderate activity against various bacteria and fungi (J.V.Guna, V.N.Patolia, A.U.Patel, & D.M.Purohit, 2009).
Anticonvulsant and Antimicrobial Activities
3‐Hydroxy‐6‐methyl‐2‐substituted 4H‐Pyran‐4‐one derivatives, synthesized using substituted piperazine derivatives, were evaluated for their potential anticonvulsant activity. They showed protective effects against maximal electroshock and had significant antimicrobial activities (Aytemir, Çalış, & Özalp, 2004).
Spectroscopic Investigations
Phenyl substituted compounds, including 1-(2-chlorophenyl)piperazine, have been subjected to detailed spectroscopic investigations, aiding in understanding their vibrational and electronic properties, which is crucial for designing drugs with specific characteristics (Prabavathi, SenthilNayaki, & Krishnakumar, 2015).
Synthesis of Antihistamines
1-[(4-chlorophenyl)(phenyl)methyl]piperazine is a key intermediate in the synthesis of antihistamine drugs like clocinizine and chlorcyclizine, showcasing its importance in pharmaceutical manufacturing (Venkat Narsaiah & Narsimha, 2011).
Mechanism of Action
Target of Action
The primary target of 1-[(2-Chlorophenyl)(phenyl)methyl]piperazine is the H1 receptor . This receptor is a type of histamine receptor that is primarily responsible for mediating the inflammatory and immediate hypersensitivity responses of histamines .
Mode of Action
This compound acts as an antagonist at the H1 receptor . This means it binds to the receptor and blocks its activation by histamines, thereby inhibiting the physiological effects of histamines . It has a higher affinity for H1 receptors than histamines, making it effective in the treatment of allergies .
Biochemical Pathways
It is known that by blocking the h1 receptor, it prevents the downstream effects of histamine activation, which include vasodilation, bronchoconstriction, and increased vascular permeability .
Pharmacokinetics
Similar compounds are known to be metabolized in the liver and excreted in the urine
Result of Action
As an H1 receptor antagonist, this compound can alleviate the symptoms of allergies, which are mediated by histamines. This includes symptoms such as itching, redness, swelling, and bronchoconstriction . Some derivatives of this compound have shown significant effects on both allergic asthma and allergic itching .
Biochemical Analysis
Biochemical Properties
It is known that piperazine derivatives can interact with various enzymes and proteins, influencing biochemical reactions . The exact nature of these interactions would depend on the specific structure of the compound and the biomolecules it interacts with.
Cellular Effects
Some piperazine derivatives have been shown to have significant effects on various types of cells, including cancer cell lines . These compounds can influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known that piperazine derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
It is known that chemical compounds can interact with various enzymes and cofactors, potentially influencing metabolic flux or metabolite levels .
properties
IUPAC Name |
1-[(2-chlorophenyl)-phenylmethyl]piperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN2/c18-16-9-5-4-8-15(16)17(14-6-2-1-3-7-14)20-12-10-19-11-13-20/h1-9,17,19H,10-13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLZPNIGECDMAJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C(C2=CC=CC=C2)C3=CC=CC=C3Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60412069 | |
Record name | 1-[(2-chlorophenyl)(phenyl)methyl]piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60412069 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4997-64-2, 109036-15-9 | |
Record name | 1-[(2-chlorophenyl)(phenyl)methyl]piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60412069 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-[(2-chlorophenyl)(phenyl)methyl]piperazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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